4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-6,7-dimethoxyquinazoline

• IUPAC Name: 4-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-6,7-dimethoxyquinazoline
• InChI: InChI=1S/C17H19N5O2/c1-23-15-5-13-14(6-16(15)24-2)19-10-20-17(13)22-8-12(9-22)7-21-4-3-18-11-21/h3-6,10-12H,7-9H2,1-2H3
• InChI Key: PJQXIATUTZKQEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)N3CC(C3)CN4C=CN=C4)OC
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Anticancer Properties

The quinazoline scaffold in this compound suggests potential anticancer activity. . Further investigations into its mechanism of action and in vivo efficacy are warranted.

Antimicrobial Activity

Imidazole-containing compounds often exhibit antimicrobial properties. In the case of our quinazoline derivative, it may serve as an antibacterial, antifungal, or antiprotozoal agent. . Researchers should explore its specific targets and optimize its activity.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound. Many have biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole derivatives can vary widely depending on the specific compound. Some are used in commercially available drugs, while others may have toxic properties.

Future Directions

Given the broad range of chemical and biological properties of imidazole and its derivatives, they continue to be an important area of research for the development of new drugs.